1-(2-ethoxyethyl)-2-oxo-N-(1-phenylcyclopropyl)-2,3-dihydro-1H-benzimidazole-5-carboxamide

• IUPAC Name: 1-(2-ethoxyethyl)-2-oxo-N-(1-phenylcyclopropyl)-3H-benzimidazole-5-carboxamide
• InChI: InChI=1S/C21H23N3O3/c1-2-27-13-12-24-18-9-8-15(14-17(18)22-20(24)26)19(25)23-21(10-11-21)16-6-4-3-5-7-16/h3-9,14H,2,10-13H2,1H3,(H,22,26)(H,23,25)
• InChI Key: OGYBSCQDPFGFBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=C(C=C(C=C2)C(=O)NC3(CC3)C4=CC=CC=C4)NC1=O
• Molecular Formula: C21H23N3O3
• Molecular Weight: 365.4 g/mol

Description

1-(2-ethoxyethyl)-2-oxo-N-(1-phenylcyclopropyl)-2,3-dihydro-1H-benzimidazole-5-carboxamide is a useful research compound. Its molecular formula is C21H23N3O3 and its molecular weight is 365.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 365.17394160 g/mol and the complexity rating of the compound is 557. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of New Derivatives : Various benzimidazole derivatives, including those similar to the given compound, have been synthesized for potential biological activities. These compounds are used as a starting point for creating new heterocyclic compounds with promising biological properties (Abu‐Hashem et al., 2020).

• Antimicrobial Activity : Benzimidazole-2-carboxamides, closely related to the compound , have been synthesized and evaluated for their antimicrobial activity. They show notable effects against various bacterial and fungal species (Özden et al., 2011).

• Cytotoxic and Antineoplastic Agents : Some benzimidazole derivatives are synthesized and evaluated as potential antineoplastic and antifilarial agents, demonstrating significant growth inhibition in certain cell lines and showing promise as anticancer agents (Ram et al., 1992).

• Anti-Influenza Virus Activity : Benzamide-based aminopyrazoles, which share structural similarities with the compound, have been synthesized and found to have significant anti-influenza activities. This indicates the potential of benzimidazole derivatives in antiviral research (Hebishy et al., 2020).

• Antioxidative and Antiproliferative Potential : Novel benzimidazole/benzothiazole-2-carboxamides have been synthesized and evaluated for their antioxidative and antiproliferative activities. They show promising results in combating oxidative stress and inhibiting the proliferation of cancer cells (Cindrić et al., 2019).

• Antianaphylactic and Antiallergic Agents : Some benzimidazole derivatives are synthesized and tested as antiallergic agents, showing potent activity and indicating potential for treating allergic reactions (Nohara et al., 1985).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many benzimidazole derivatives have biological activity and are used as pharmaceuticals.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, and how it interacts with biological systems. This information is typically obtained through toxicological studies.

Future Directions

Future research could involve studying the compound’s biological activity, optimizing its synthesis, and investigating its potential applications.